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Compound of Interest

Compound Name:
5-Chloro-2-

isobutoxybenzaldehyde

CAS No.: 27590-77-8

Cat. No.: B1598676 Get Quote

Part 1: Chemical Intelligence & Strategic Context
5-Chloro-2-isobutoxybenzaldehyde (CAS: 27590-77-8) is not merely a reagent; it is a

"privileged scaffold" in medicinal chemistry. It serves as a critical electrophilic building block for

synthesizing salicylanilide derivatives (anthelmintics/antibacterials) and benzimidazole-based

bioactives. Its structural duality—a reactive aldehyde handle paired with a lipophilic isobutoxy

ether and a halogen—makes it versatile but demands precise handling to prevent degradation

and ensure operator safety.
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Parameter Specification

CAS Number 27590-77-8

IUPAC Name 5-Chloro-2-(2-methylpropoxy)benzaldehyde

Molecular Formula C₁₁H₁₃ClO₂

Molecular Weight 212.67 g/mol

Physical State
Viscous liquid or low-melting solid (dependent

on purity/temp)

Boiling Point
139–141 °C @ 1 Torr (High vacuum distillation

required)

Solubility
Soluble in DCM, Toluene, THF, Ethyl Acetate;

Insoluble in water

Part 2: Hazard Architecture (The "Why" of Safety)
Effective safety protocols rely on understanding the mechanism of harm, not just the

classification.

The Aldehyde Paradox (Reactivity vs. Stability)
The primary operational hazard is Auto-oxidation. Like many electron-rich benzaldehydes, this

compound avidly scavenges atmospheric oxygen to form 5-chloro-2-isobutoxybenzoic acid.

Consequence: Purity drops rapidly if stored under air. The resulting acid can catalyze further

decomposition or alter stoichiometry in sensitive condensations (e.g., Knoevenagel or

reductive aminations).

Visual Cue: Appearance of white crystals (acid) in the clear/yellowish liquid.

Toxicological Profile (GHS Classification)
Skin/Eye Irritation (Cat 2/2A): The aldehyde moiety reacts with protein amines on mucosal

surfaces, causing contact dermatitis and severe eye irritation.
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Sensitization (H317): Benzaldehydes are known sensitizers. Repeated exposure can lead to

allergic response even at low doses.

Aquatic Toxicity (H400/H410): The chlorine atom + lipophilic isobutoxy chain (LogP > 3)

facilitates bioaccumulation in aquatic organisms. Zero-discharge to drains is mandatory.

Part 3: Operational Protocols & Engineering
Controls[5]
Storage Strategy: The "Cold Chain"

Atmosphere: Must be stored under Argon or Nitrogen.

Temperature:2–8°C. Cold storage slows the kinetics of auto-oxidation.

Container: Amber glass with a Teflon-lined septum cap. Avoid clear glass to prevent photo-

initiated radical formation.

Inert Transfer Protocol (Liquid Handling)
Do not pour this reagent. Pouring introduces air bubbles and moisture. Use the Positive

Pressure Cannula/Syringe Method.

Purge: Insert a nitrogen line (needle) into the source bottle septum to create positive

pressure.

Withdraw: Insert a gas-tight syringe through the septum. The pressure helps fill the syringe

without introducing air.

Transfer: Inject directly into the reaction vessel (also under N₂).

Reaction Decision Matrix
Before setting up a reaction, evaluate the compatibility using the logic below.
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Start: Reaction Setup Check Physical State

Viscous LiquidSolidified (Cold) Syringe Transfer
(Septum-to-Septum)

Gently Warm (30°C)
under Argon

If possible

Weigh in Glovebox
or N2 Cone

If powder
Solvent Selection

AVOID: Alcohols (Hemiacetal risk)
AVOID: Strong Oxidizers

USE: DCM, THF, Toluene

Click to download full resolution via product page

Caption: Operational logic for handling 5-Chloro-2-isobutoxybenzaldehyde based on

physical state and chemical compatibility.

Part 4: Emergency Response & Waste Management
Spill Response Logic
Scenario: 50 mL bottle drop/breakage in the fume hood.

Evacuate & Ventilate: The aldehyde odor is pungent. Clear the immediate area.[1][2][3]

PPE Upgrade: Don butyl rubber gloves (Nitrile provides only splash protection against

aldehydes) and a half-mask respirator with Organic Vapor (OV) cartridges if outside a hood.

Containment: Do not use water (immiscible/spreads).[4] Use Vermiculite or Activated Carbon

mats.

Neutralization: Treat the absorbed material with dilute sodium bisulfite (NaHSO₃) solution.

This forms a water-soluble bisulfite adduct, reducing volatility and reactivity.

Fire Fighting
Hazard: Thermal decomposition produces Hydrogen Chloride (HCl) gas and acrid smoke.

Extinguishing Media: CO₂ or Dry Chemical.[5] Do not use water jet (scatters the chemical).

Post-Fire: Equipment must be washed with alkaline solution to neutralize HCl residues.
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Waste Disposal (Critical)
Classification:Halogenated Organic Solvent/Waste.

Segregation: NEVER mix with "Non-Halogenated" waste. The chlorine content requires high-

temperature incineration (>1100°C) to prevent dioxin formation.

Labeling: Clearly mark "Contains Organic Chlorides" to prevent rejection by waste handlers.

Incident Detected

Identify Type

Liquid Spill Fire / Thermal Decomp

Absorb: Vermiculite/Carbon
(NO WATER)

Extinguish: CO2 / Dry Chem
(Avoid Water Jet) Risk: HCl Gas Evolution

Neutralize: NaHSO3 (Bisulfite)

Bin: Halogenated Waste

Max Ventilation
Scrub Surfaces

Click to download full resolution via product page

Caption: Emergency response workflow distinguishing spill containment from fire suppression

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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